Cas no 1461708-08-6 (4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride)

• Product Name: 4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride
• CAS No: 1461708-08-6
• MF: C₁₀H₁₀ClF₃N₄
• MW: 278.661410808563
• CID: 4601044
• PubChem ID: 75422181
• Update Time: 2025-05-21

4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-triazol-3-yl[3-(trifluoromethyl)phenyl]methanamine hydrochloride
• 1-(4H-1,2,4-triazol-3-yl)-1-[3-(trifluoromethyl)phenyl]methanamine hydrochloride
• 4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride

• Inchi： 1S/C10H9F3N4.ClH/c11-10(12,13)7-3-1-2-6(4-7)8(14)9-15-5-16-17-9;/h1-5,8H,14H2,(H,15,16,17);1H
• InChI Key： HZULNPZUCDSHBD-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1)(C1C=CC=C(C(F)(F)F)C=1)N.Cl

Experimental Properties

• Color/Form: NA

4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 4H-1,2,4-triazol-3-yl3-(trifluoromethyl)phenylmethanamine hydrochloride

Comprehensive Overview of 4H-1,2,4-triazol-3-yl 3-(trifluoromethyl)phenylmethanamine hydrochloride (CAS No. 1461708-08-6)

The compound 4H-1,2,4-triazol-3-yl 3-(trifluoromethyl)phenylmethanamine hydrochloride (CAS No. 1461708-08-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole ring and trifluoromethylphenyl moiety, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small molecule inhibitors and bioactive intermediates, aligning with current trends in targeted therapy development.

In recent years, the demand for trifluoromethyl-containing compounds like CAS 1461708-08-6 has surged due to their enhanced metabolic stability and membrane permeability—key properties addressed in popular search queries such as "improving drug bioavailability" and "CF3 group in medicinal chemistry." The hydrochloride salt form of this compound further enhances its solubility, making it a preferred choice for formulation studies, a topic frequently explored in pharmaceutical optimization forums.

The 1,2,4-triazole scaffold present in this molecule is a hot topic in scientific literature, often searched alongside terms like "heterocyclic compound applications" and "triazole-based drug design." This interest stems from its versatile hydrogen bonding capacity and its presence in FDA-approved drugs for various therapeutic areas. Computational chemistry studies frequently model compounds like 4H-1,2,4-triazol-3-yl derivatives to predict their binding affinities, reflecting the growing integration of AI in molecular modeling—a trending search phrase in 2024.

From a synthetic chemistry perspective, the preparation of 3-(trifluoromethyl)phenylmethanamine intermediates has become a benchmark for evaluating new fluorination methodologies, a subject dominating organic chemistry conferences. The compound's CAS registry number 1461708-08-6 serves as crucial identifier in patent searches, particularly for researchers investigating kinase inhibitor scaffolds or GPCR-targeted compounds—two of the most Googled drug target categories this year.

Analytical characterization of this material typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular attention to the protonation site of the hydrochloride salt—a technical aspect often queried in spectroscopy databases. The compound's stability under various pH conditions makes it relevant to current discussions about accelerated stability testing protocols, another trending topic in pharmaceutical manufacturing circles.

Environmental scientists have shown interest in the degradation pathways of such fluorinated compounds, correlating with increased searches for "fluorocarbon environmental impact." While not classified as hazardous, proper handling of 4H-1,2,4-triazol-3-yl derivatives follows standard laboratory safety protocols, a subject covered extensively in recent lab safety certification courses worldwide.

The commercial availability of CAS 1461708-08-6 through specialty chemical suppliers has made it accessible for structure-activity relationship (SAR) studies, particularly in fragment-based drug discovery—a technique generating numerous scholarly articles this year. Its molecular weight (278.68 g/mol for free base) and logP characteristics place it within the desirable range for blood-brain barrier penetration studies, a hot research area according to PubMed analytics.

Future research directions for this compound may explore its potential in covalent inhibitor design (a 2024 medicinal chemistry trend) or as a template for PET radiotracer development, given the trifluoromethyl group's suitability for isotopic labeling. These applications align perfectly with current industry focus on precision medicine and theranostic agents, terms showing exponential growth in scientific search engines.